2-Amino-4-bromonicotinonitrile
Overview
Description
2-Amino-4-bromonicotinonitrile is a chemical compound with the linear formula C6H4BrN3 . It is used for scientific research and development .
Synthesis Analysis
The synthesis of 2-Amino-4-bromonicotinonitrile involves the reaction of 4-bromo-2-fluoronicotinonitrile with ammonia . The reaction is carried out at 20°C for 1 hour . The solution is then bubbled with N2 to remove the ammonia, and the product is extracted with EtOAc .Molecular Structure Analysis
The molecular structure of 2-Amino-4-bromonicotinonitrile is represented by the InChI code 1S/C6H4BrN3/c7-6-4(3-8)5(9)1-2-10-6/h1-2H,(H2,9,10) .Scientific Research Applications
Catalyzed Synthesis in Aqueous Medium : Kurumurthy et al. (2015) developed an efficient single-pot strategy for synthesizing 2-amino nicotinonitrile derivatives using tetrabutyl ammonium bromide as a catalyst in an aqueous medium. This method shows the utility of 2-amino-4-bromonicotinonitrile in multi-component chemical synthesis, highlighting its significance in organic chemistry (Kurumurthy et al., 2015).
Herbicide Resistance in Transgenic Plants : A study by Stalker et al. (1988) explored the use of a specific gene, bxn, to confer resistance to the herbicide bromoxynil in transgenic tobacco plants. This application demonstrates the potential of 2-amino-4-bromonicotinonitrile in agricultural biotechnology for developing herbicide-resistant crops (Stalker et al., 1988).
Synthesis of Thiopyran and Nicotinonitrile Derivatives : Eldin (2003) reported the synthesis of thiophene and thiopyran derivatives from 2-amino-1,1,3-tricyano-3-bromopropene, a compound closely related to 2-amino-4-bromonicotinonitrile. This research highlights its use in creating novel organic compounds, particularly in heterocyclic chemistry (Eldin, 2003).
Lipophilic Antifolate Synthesis : Chan and Rosowsky (2005) described a method involving 2-amino-4-bromonicotinonitrile for synthesizing the lipophilic antifolate piritrexim. This showcases its role in the pharmaceutical industry for drug synthesis (Chan & Rosowsky, 2005).
Antimicrobial Activities of Pyrido Derivatives : Behalo (2008) synthesized 2-amino-(6-phenoxathiin-2-yl)-4-phenyl-nicotinonitrile and used it to create pyrido derivatives with reported antibacterial and antifungal activities. This application is significant for the development of new antimicrobial agents (Behalo, 2008).
Corrosion Inhibitor for Steel : Ansari et al. (2015) investigated the use of pyridine derivatives, including 2-amino-4-bromonicotinonitrile, as corrosion inhibitors for N80 steel in hydrochloric acid. This study is important for industrial applications, particularly in protecting metals from corrosion (Ansari et al., 2015).
Transformation to Tetrazole Analogues : Demko and Sharpless (2002) described conditions for transforming α-aminonitriles to tetrazole analogues of α-amino acids, a process involving compounds related to 2-amino-4-bromonicotinonitrile. This transformation is useful in synthetic organic chemistry (Demko & Sharpless, 2002).
Safety and Hazards
properties
IUPAC Name |
2-amino-4-bromopyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4BrN3/c7-5-1-2-10-6(9)4(5)3-8/h1-2H,(H2,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YHTGAADDVCCUGD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C(=C1Br)C#N)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-4-bromonicotinonitrile | |
CAS RN |
1152617-15-6 | |
Record name | 2-amino-4-bromopyridine-3-carbonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Synthesis routes and methods
Procedure details
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